2-(3-Fluoro-4-hydroxyphenyl)acetonitrile

• IUPAC Name: 2-(3-fluoro-4-hydroxyphenyl)acetonitrile
• InChI: InChI=1S/C8H6FNO/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,11H,3H2
• InChI Key: KDOQDQZZPXJVLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC#N)F)O
• Molecular Formula: C8H6FNO
• Molecular Weight: 151.14 g/mol

Description

2-(3-Fluoro-4-hydroxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C8H6FNO and its molecular weight is 151.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Nucleophilic displacement reactions : Research by He et al. (1993) demonstrated the use of nucleophilic displacement reactions in synthesizing derivatives of phencyclidine, which is a potent hallucinogenic drug. This study highlights the potential of using 2-(3-Fluoro-4-hydroxyphenyl)acetonitrile in the synthesis of compounds with significant pharmacological properties (He et al., 1993).

• Electrochemical methods in organic synthesis : Kunugi et al. (1993) explored the electrochemical reduction of certain sulphones, a method that could potentially be applied to compounds like this compound. This approach may offer an efficient route for the synthesis of complex organic molecules (Kunugi et al., 1993).

• Development of antiviral agents : Ivachtchenko et al. (2019) conducted a study on a compound structurally related to this compound, revealing its potential as an inhibitor of hepatitis B. This suggests that similar compounds could be explored for their antiviral properties (Ivachtchenko et al., 2019).

• Synthesis of benzofuranones : Wu et al. (2014) demonstrated a method for synthesizing 2-(2-hydroxyphenyl)acetonitriles, which could be transformed into benzofuranones. This research indicates that this compound could potentially be used in the synthesis of benzofuranone derivatives, which have various pharmaceutical applications (Wu et al., 2014).

• Sensor development : Qin et al. (2002) developed a novel fiber-optic fluorescence sensor for lithium ion detection in organic solvents, using a compound similar to this compound. This indicates potential applications of such compounds in the development of sensitive and selective sensors (Qin et al., 2002).